![molecular formula C16H13N3O4S B4239251 2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide](/img/structure/B4239251.png)
2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
Overview
Description
2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide, also known as MNBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MNBA belongs to the class of benzamide compounds and has been found to possess several interesting pharmacological properties.
Mechanism of Action
The mechanism of action of 2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects through the inhibition of certain enzymes and receptors in the body. For example, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This compound has also been found to bind to the GABA-A receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been found to inhibit the production of inflammatory cytokines, which are involved in the immune response. Additionally, this compound has been found to have antibacterial and antifungal properties, which make it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been found to have low toxicity, which makes it a safe compound to work with. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that target specific pathways or receptors.
Future Directions
There are several future directions for research on 2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide. One area of research could be the development of this compound as a potential cancer treatment. More studies are needed to determine the efficacy of this compound in different types of cancer and to understand its mechanism of action. Another area of research could be the development of this compound as a potential antibacterial and antifungal agent. Finally, more studies are needed to understand the pharmacokinetics and pharmacodynamics of this compound in vivo, which will be essential for the development of this compound as a therapeutic agent.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess several interesting pharmacological properties, including its potential use as a cancer treatment, antibacterial and antifungal agent, and anti-inflammatory agent. While more studies are needed to fully understand the mechanism of action of this compound, it is clear that this compound has significant potential for the development of new therapeutics.
Scientific Research Applications
2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has been found to have several scientific research applications. It has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. This compound has also been studied for its potential use as an antibacterial and antifungal agent. Additionally, this compound has been found to have potential as an anti-inflammatory agent, as it has been found to inhibit the production of inflammatory cytokines.
Properties
IUPAC Name |
2-methoxy-3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4S/c1-9-4-3-5-11(14(9)23-2)15(20)18-16-17-12-7-6-10(19(21)22)8-13(12)24-16/h3-8H,1-2H3,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOUBIEDLSYVNIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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